Cas no 433926-48-8 (3-Chloro-5-(trifluoromethoxy)benzaldehyde)
433926-48-8 structure
Product Name:3-Chloro-5-(trifluoromethoxy)benzaldehyde
CAS No:433926-48-8
MF:C8H4ClF3O2
MW:224.564372062683
MDL:MFCD06660305
CID:1036955
PubChem ID:17750734
Update Time:2025-04-20
3-Chloro-5-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5-(trifluoromethoxy)benzaldehyde
- (vi)-3-Chloro-5-trifluoromethoxybenzaldehyde
- AG-A-59223
- AGN-PC-01LREO
- CTK7H8692
- JRD-1921
- SBB096707
- CL9437
- MFCD06660305
- DTXSID10590669
- AKOS015956818
- AS-46347
- DB-094218
- 3-Chloro-5-trifluoromethoxybenzaldehyde
- 433926-48-8
- CS-0021646
- Benzaldehyde, 3-chloro-5-(trifluoromethoxy)-
- SCHEMBL3162925
-
- MDL： MFCD06660305
- Inchi： 1S/C8H4ClF3O2/c9-6-1-5(4-13)2-7(3-6)14-8(10,11)12/h1-4H
- InChI Key： LWQSWEYYGGFLDR-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=O)C=C(C=1)OC(F)(F)F
Computed Properties
- Exact Mass: 223.98522
- Monoisotopic Mass: 223.9851915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.463±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 220.6±35.0 ºC (760 Torr),
- Flash Point: 89.2±15.1 ºC,
- Refractive Index: 1.4765
- Solubility: Almost insoluble (0.056 g/l) (25 º C),
- Water Partition Coefficient: Soluble in water (3.3 g/L (20°C)).
- PSA: 26.3
- Sensitiveness: Air Sensitive
3-Chloro-5-(trifluoromethoxy)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014000338-1g |
3-Chloro-5-(trifluoromethoxy)benzaldehyde |
433926-48-8 | 97% | 1g |
$1549.60 | 2023-09-01 | |
| Apollo Scientific | PC302716-1g |
3-Chloro-5-(trifluoromethoxy)benzaldehyde |
433926-48-8 | 98% | 1g |
£20.00 | 2025-02-21 | |
| Apollo Scientific | PC302716-5g |
3-Chloro-5-(trifluoromethoxy)benzaldehyde |
433926-48-8 | 98% | 5g |
£84.00 | 2025-02-21 | |
| Apollo Scientific | PC302716-25g |
3-Chloro-5-(trifluoromethoxy)benzaldehyde |
433926-48-8 | 98% | 25g |
£416.00 | 2025-02-21 | |
| TRC | C106535-500mg |
3-Chloro-5-(trifluoromethoxy)benzaldehyde |
433926-48-8 | 500mg |
$ 125.00 | 2022-06-06 | ||
| TRC | C106535-1000mg |
3-Chloro-5-(trifluoromethoxy)benzaldehyde |
433926-48-8 | 1g |
$ 205.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C857685-1g |
3-Chloro-5-(Trifluoromethoxy)Benzaldehyde |
433926-48-8 | ≥98% | 1g |
￥346.50 | 2022-09-29 | |
| Chemenu | CM183971-10g |
3-Chloro-5-(trifluoromethoxy)benzaldehyde |
433926-48-8 | 95% | 10g |
$*** | 2023-03-29 | |
| abcr | AB212361-5 g |
3-Chloro-5-(trifluoromethoxy)benzaldehyde; . |
433926-48-8 | 5g |
€275.00 | 2023-05-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1091448-100mg |
3-Chloro-5-(trifluoromethoxy)benzaldehyde |
433926-48-8 | 97% | 100mg |
￥58 | 2023-04-14 |
3-Chloro-5-(trifluoromethoxy)benzaldehyde Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
433926-48-8 (3-Chloro-5-(trifluoromethoxy)benzaldehyde) Related Products
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- 886499-59-8(4-chloro-3-(trifluoromethoxy)benzaldehyde)
- 433926-46-6(3-Chloro-5-(trifluoromethoxy)benzoic acid)
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